Cas no 2229427-74-9 (tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate)

• Product Name: tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate
• CAS No: 2229427-74-9
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312090396881
• CID: 6061226
• PubChem ID: 165676056
• Update Time: 2025-07-02

tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate
• EN300-1883362
• 2229427-74-9
• tert-butyl N-[(1-amino-4,4-difluorocyclohexyl)methyl]carbamate

• Inchi： 1S/C12H22F2N2O2/c1-10(2,3)18-9(17)16-8-11(15)4-6-12(13,14)7-5-11/h4-8,15H2,1-3H3,(H,16,17)
• InChI Key： HYDAYUFFRLXWDJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CNC(=O)OC(C)(C)C)(CC1)N)F

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate

Introduction to tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate (CAS No. 2229427-74-9)

tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229427-74-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the carbamate class, characterized by the presence of a carbonyl group attached to a nitrogen atom, which is further substituted with a tert-butyl group and a 1-amino-4,4-difluorocyclohexyl moiety. The structural features of this molecule make it a promising candidate for further exploration in drug development, particularly in the synthesis of novel bioactive agents.

The 1-amino-4,4-difluorocyclohexyl substituent is particularly noteworthy due to its unique stereochemical and electronic properties. The presence of two fluorine atoms at the 4-position introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. This substitution pattern is often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles. Additionally, the cyclohexyl ring provides a rigid scaffold that can be optimized for better interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The fluorine atoms are known to modulate the electronic properties of the molecule, potentially enhancing its binding affinity to specific protein targets. This makes it an attractive scaffold for designing drugs that target inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The tert-butyl group at the carbamate position serves multiple purposes in drug design. It not only enhances the lipophilicity of the molecule but also provides steric hindrance, which can prevent unwanted interactions with non-target proteins. These properties are crucial for developing drugs with high selectivity and low toxicity. Furthermore, the tert-butyl group is known to improve the solubility of carbamate-based compounds in organic solvents, facilitating their use in synthetic protocols.

In vitro studies have begun to explore the pharmacological potential of tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate. Initial results indicate that this compound may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The combination of the amino group, fluorine substituents, and carbamate moiety appears to create a molecular structure that can interact effectively with biological targets. However, further research is needed to fully elucidate its mechanism of action and assess its potential therapeutic applications.

The synthesis of tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate presents unique challenges due to its complex structural features. Advanced synthetic methodologies are required to achieve high yields and purity levels. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been explored to construct the desired cyclohexyl scaffold with high enantioselectivity. These approaches are essential for producing enantiomerically pure compounds, which are often required for optimal biological activity.

The growing interest in fluorinated compounds in pharmaceutical research underscores their importance in drug design. Fluorine atoms can significantly alter the pharmacokinetic properties of molecules, including their metabolic stability, solubility, and binding affinity. The presence of two fluorine atoms in 1-amino-4,4-difluorocyclohexyl moiety likely contributes to these effects, making it a valuable component in designing next-generation therapeutics.

Future studies on tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate should focus on optimizing its chemical structure for improved pharmacological activity and reduced side effects. Additionally, preclinical studies are necessary to evaluate its safety profile and therapeutic potential in animal models. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The development of novel pharmaceuticals relies heavily on innovative chemical synthesis and molecular design. Compounds like tert-butyl N-(1-amino-4,4-difluorocyclohexyl)methylcarbamate represent a testament to the ongoing progress in medicinal chemistry. By leveraging cutting-edge synthetic techniques and computational tools, researchers can explore new chemical spaces and discover molecules with unprecedented therapeutic potential.